![molecular formula C7H4BrIN2 B1442097 5-Bromo-4-iodo-1H-pyrrolo[2,3-b]pyridine CAS No. 1092580-04-5](/img/structure/B1442097.png)
5-Bromo-4-iodo-1H-pyrrolo[2,3-b]pyridine
Overview
Description
5-Bromo-4-iodo-1H-pyrrolo[2,3-b]pyridine, commonly known as BI-PP, is an organic heterocyclic compound containing both bromine and iodine. It is a versatile building block for many organic chemical transformations and has been the subject of much research in the field of synthetic organic chemistry. BI-PP has been used in a variety of applications, including drug synthesis, chemical synthesis, and catalysis.
Scientific Research Applications
Synthesis of Heterocycles
- A synthesis route involving Fischer indole cyclization in polyphosphoric acid has been developed for the construction of heterocycles containing the 5-bromo-1H-pyrrolo[2,3-b]pyridine framework, demonstrating its utility in building complex molecular structures (R. Alekseyev, S. Amirova, V. Terenin, 2015).
Antibacterial and Antioxidant Properties
- Novel 5-Bromo-3-iodo-1H-pyrazolo[3,4-b]pyridine linked sulfonamide derivatives exhibited significant antibacterial and antioxidant activities, highlighting the compound's potential in developing new therapeutic agents (Hiren H. Variya, V. Panchal, G. Patel, 2019).
Functionalization for Agrochemicals
- Functionalization of 1H-pyrrolo[2,3-b]pyridine was explored to create new compounds aimed at agrochemicals and functional materials. This includes the synthesis of multidentate agents and polyacetylenes with 1H-pyrrolo[2,3-b]pyridyl groups, offering a pathway for innovative fungicidal activity (S. Minakata, S. Itoh, M. Komatsu, Y. Ohshiro, 1992).
Pharmaceutical Synthesis
- Synthesis studies of 4,7-dihydro-4-oxo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acids, derived from ethyl 5-methyl(or 5H)-2-aminopyrrole-3-carboxylate, showed the potential for developing antibacterial agents (E. Toja, J. Kettenring, B. Goldstein, G. Tarzia, 1986).
Polymer Chemistry
- The polymerization of 6-ethynyl-7-azaindole synthesized from a 6-bromo derivative of 1H-pyrrolo[2,3-b]pyridine led to the creation of polyacetylene with pyrrolo[2,3-b]pyridyl pendants, indicating the compound's utility in advanced polymer chemistry (S. Minakata, S. Itoh, M. Komatsu, Y. Ohshiro, 1992).
Molecular Docking and Tyrosyl-tRNA Synthetase Inhibition
- Novel 6-bromo-imidazo[4,5-b]pyridine derivatives were synthesized and characterized, showing potential as tyrosyl-tRNA synthetase inhibitors through molecular docking studies. This highlights the role of 5-Bromo-4-iodo-1H-pyrrolo[2,3-b]pyridine in developing inhibitors for specific enzymes (Zainab Jabri, A. Thiruvalluvar, Riham Sghyar, J. Mague, Safia Sabir, Y. Rodi, E. Anouar, K. Misbahi, N. K. Sebbar, E. Essassi, 2023).
properties
IUPAC Name |
5-bromo-4-iodo-1H-pyrrolo[2,3-b]pyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrIN2/c8-5-3-11-7-4(6(5)9)1-2-10-7/h1-3H,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJZKOWKFWMBLLY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC2=NC=C(C(=C21)I)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrIN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40727047 | |
Record name | 5-Bromo-4-iodo-1H-pyrrolo[2,3-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40727047 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
322.93 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1092580-04-5 | |
Record name | 5-Bromo-4-iodo-1H-pyrrolo[2,3-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40727047 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.